Cas no 2228283-41-6 (1,1-difluoro-2-(1-methyl-1H-indol-5-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(1-methyl-1H-indol-5-yl)propan-2-amine
• CAS No: 2228283-41-6
• MF: C₁₂H₁₄F₂N₂
• MW: 224.249769687653
• CID: 5856508
• PubChem ID: 165974770
• Update Time: 2025-06-08

1,1-difluoro-2-(1-methyl-1H-indol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(1-methyl-1H-indol-5-yl)propan-2-amine
• EN300-1943189
• 2228283-41-6

• Inchi： 1S/C12H14F2N2/c1-12(15,11(13)14)9-3-4-10-8(7-9)5-6-16(10)2/h3-7,11H,15H2,1-2H3
• InChI Key： IWLNCUZFAZFVGF-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC2=C(C=CN2C)C=1)N)F

Computed Properties

• Exact Mass: 224.11250478g/mol
• Monoisotopic Mass: 224.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31Ų

Additional information on 1,1-difluoro-2-(1-methyl-1H-indol-5-yl)propan-2-amine

Introduction to 1,1-Difluoro-2-(1-Methyl-1H-Indol-5-yl)propan-2-amine (CAS No. 2228283-41-6)

1,1-Difluoro-2-(1-methyl-1H-indol-5-yl)propan-2-amine (CAS No. 2228283-41-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, including the presence of difluoro and methyl groups. These structural elements contribute to its potential therapeutic applications and biological activities, making it a subject of extensive study in both academic and industrial settings.

The chemical structure of 1,1-difluoro-2-(1-methyl-1H-indol-5-yl)propan-2-amine is particularly intriguing due to its multifunctional nature. The indole ring, a common motif in many biologically active molecules, is known for its involvement in various physiological processes. The addition of difluoro and methyl groups enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These modifications can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential therapeutic applications of 1,1-difluoro-2-(1-methyl-1H-indol-5-yl)propan-2-amine. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a critical role in regulating mood, sleep, and other neurological functions. Compounds that can modulate these receptors have the potential to treat various psychiatric disorders, including depression and anxiety. Preliminary in vitro studies have shown that 1,1-difluoro-2-(1-methyl-1H-indol-5-yl)propan-2-amine exhibits selective binding to serotonin receptors, suggesting its potential as a lead compound for further drug development.

In addition to its serotonin receptor activity, 1,1-difluoro-2-(1-methyl-1H-indol-5-yl)propan-2-amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, such as arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings highlight the compound's potential as an anti-inflammatory agent and warrant further investigation into its mechanisms of action.

The safety profile of 1,1-difluoro-2-(1-methyl-1H-indol-5-yl)propan-2-am ine is another important aspect of its evaluation. Toxicity studies conducted in vitro and in animal models have shown that the compound exhibits low toxicity at therapeutic concentrations. This favorable safety profile is crucial for its potential use in clinical settings. However, further long-term studies are necessary to fully understand any potential side effects or adverse reactions.

The synthesis of 1,1-difluoro-2-(1-methyl-1H-indol -5 -y l )propan - 2 - amine has been optimized using modern synthetic methods to ensure high yields and purity. Various synthetic routes have been explored, including multistep reactions involving fluorination and alkylation steps. These methods provide researchers with flexible options for large-scale production and scale-up processes.

In conclusion, 1 , 1 -difluoro - 2 - ( 1 -methyl - 1 H -indol - 5 - yl )propan - 2 - amine (CAS No. 22883483499999999999996) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its potential use in treating various diseases and disorders.